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Compound of Interest

Compound Name: 1,4-Dipropylbenzene

Cat. No.: B1593508

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and spectroscopic characterization of 1,4-dipropylbenzene. The information is
intended for researchers, scientists, and professionals in the field of drug development and
organic chemistry.

Chemical Identity and Physical Properties

1,4-Dipropylbenzene, also known as p-dipropylbenzene, is an aromatic hydrocarbon with the
chemical formula Ciz2H1s.[1][2] It is characterized by a benzene ring substituted with two propyl
groups at the para position. This symmetrical structure influences its physical and chemical
properties.[1] At room temperature, it exists as a colorless, transparent liquid with a distinct
aromatic odor.[1]

Table 1: Physical and Chemical Properties of 1,4-Dipropylbenzene
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Property

Value

Molecular Formula

Ci2H1s

Molecular Weight 162.27 g/mol [2]
IUPAC Name 1,4-dipropylbenzene|2]
CAS Number 4815-57-0[2]
Appearance Colorless, transparent liquid[1]
Melting Point -29.0 °C[1]
Boiling Point 238.0 °C[1]
Density 0.8620 g/cm?3[1]
Good solubility in non-polar solvents (e.g.,
Solubility pentane, hexane); poor solubility in polar

solvents (e.g., water).[1]

Refractive Index

1.489 (at 20 °C)

Spectroscopic Data

The structural elucidation of 1,4-dipropylbenzene is confirmed through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 2: Spectroscopic Data for 1,4-Dipropylbenzene
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Technique Data

Spectral data is available, showing
1H NMR characteristic peaks for the aromatic and propyl

protons.

Spectral data is available for 1,4-
13C NMR _
dipropylbenzene.[2]

Major fragments observed at m/z 133 and 5862.

Mass Spectrometry (MS) 2]

Infrared (IR) Spectroscopy Vapor phase IR spectral data is available.[2]

Synthesis of 1,4-Dipropylbenzene

A common method for the synthesis of 1,4-dipropylbenzene is the Friedel-Crafts acylation of
benzene with propanoyl chloride, followed by a Clemmensen reduction of the resulting ketone.

Experimental Protocol: Synthesis of 1,4-
Dipropylbenzene

Part A: Friedel-Crafts Acylation - Synthesis of 1-(p-Propylphenyl)propan-1-one

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, place anhydrous aluminum chloride (AICIs).

o Addition of Reactants: Slowly add benzene to the flask, followed by the dropwise addition of
propanoyl chloride while stirring. The reaction is exothermic and should be cooled in an ice
bath to maintain a controlled temperature.

o Reaction Completion: After the addition is complete, the mixture is stirred at room
temperature for several hours until the reaction is complete (monitored by TLC).

o Work-up: The reaction mixture is poured onto crushed ice and concentrated hydrochloric
acid to decompose the aluminum chloride complex. The organic layer is separated, washed
with water and sodium bicarbonate solution, and then dried over anhydrous magnesium
sulfate.
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 Purification: The crude product is purified by vacuum distillation to yield 1-(p-
propylphenyl)propan-1-one.

Part B: Clemmensen Reduction - Synthesis of 1,4-Dipropylbenzene

e Preparation of Zinc Amalgam: Zinc powder is amalgamated by treating it with a solution of
mercuric chloride.

e Reduction Reaction: The purified 1-(p-propylphenyl)propan-1-one is added to a flask
containing the amalgamated zinc, concentrated hydrochloric acid, and a water-immiscible
organic solvent like toluene.

o Reflux: The mixture is heated under reflux for several hours.
o Work-up: After cooling, the organic layer is separated, washed with water, and dried.

« Purification: The final product, 1,4-dipropylbenzene, is obtained by fractional distillation.

Part A: Friedel-Crafts Acylation Part B: Clemmensen Reduction

‘ [Eenzene + Propanoyl cmamj—»[ Reaction with AICls ]—»[ww—up & Punﬁcamnj—»[ P ] p 1-one —>| Reduction with Zn(Hg) / HCI —>| Work-up & Purification —> 1,4-Dipropylbenzene

Click to download full resolution via product page
Caption: Synthesis workflow for 1,4-Dipropylbenzene.

Chemical Reactivity and Applications

The presence of two alkyl groups on the benzene ring activates it towards electrophilic
substitution reactions.[1] These reactions primarily occur at the ortho positions to the propyl
groups.

1,4-Dipropylbenzene and its derivatives have several industrial applications:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1593508?utm_src=pdf-body
https://www.benchchem.com/product/b1593508?utm_src=pdf-body
https://www.benchchem.com/product/b1593508?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593508?utm_src=pdf-body
https://www.solubilityofthings.com/14-dipropylbenzene
https://www.benchchem.com/product/b1593508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Solvent: Due to its non-polar nature and relatively high boiling point, it is used as a solvent in
various chemical processes.[1]

» Chemical Intermediate: It serves as a precursor in the synthesis of more complex organic
molecules, including polymers and specialty chemicals.[1][3]

e Research: In a research context, it can be used as a starting material for the synthesis of
novel compounds with potential applications in pharmaceuticals and materials science.[1]

Logical Relationship of Characterization

The characterization of a synthesized chemical compound like 1,4-dipropylbenzene follows a
logical progression to confirm its identity and purity.

Synthesized
1,4-Dipropylbenzene

f pure

Confirmed Structure &
Purity of 1,4-Dipropylbenzene

Click to download full resolution via product page
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Caption: Logical flow for the characterization of 1,4-Dipropylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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